Cas no 1783368-83-1 (4-(Bromomethyl)-3-methyl-1-(3-methylphenyl)-1H-pyrazole)

• Product Name: 4-(Bromomethyl)-3-methyl-1-(3-methylphenyl)-1H-pyrazole
• CAS No: 1783368-83-1
• MF: C₁₂H₁₃BrN₂
• MW: 265.149021863937
• CID: 5753520
• PubChem ID: 84617742
• Update Time: 2025-06-08

4-(Bromomethyl)-3-methyl-1-(3-methylphenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1783368-83-1
• EN300-1461297
• 4-(Bromomethyl)-3-methyl-1-(3-methylphenyl)-1H-pyrazole
• 1H-Pyrazole, 4-(bromomethyl)-3-methyl-1-(3-methylphenyl)-

• Inchi： 1S/C12H13BrN2/c1-9-4-3-5-12(6-9)15-8-11(7-13)10(2)14-15/h3-6,8H,7H2,1-2H3
• InChI Key： GVBBRSAOTPUWQA-UHFFFAOYSA-N
• SMILES： BrCC1=CN(C2C=CC=C(C)C=2)N=C1C

Computed Properties

• Exact Mass: 264.02621g/mol
• Monoisotopic Mass: 264.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 360.4±30.0 °C(Predicted)
• pka: 0.30±0.12(Predicted)

Additional information on 4-(Bromomethyl)-3-methyl-1-(3-methylphenyl)-1H-pyrazole

Recent Advances in the Study of 4-(Bromomethyl)-3-methyl-1-(3-methylphenyl)-1H-pyrazole (CAS: 1783368-83-1)

The compound 4-(Bromomethyl)-3-methyl-1-(3-methylphenyl)-1H-pyrazole (CAS: 1783368-83-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its bromomethyl functional group, serves as a crucial intermediate in the synthesis of various biologically active molecules. Recent studies have explored its potential in the design of kinase inhibitors, anti-inflammatory agents, and other therapeutic candidates.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 4-(Bromomethyl)-3-methyl-1-(3-methylphenyl)-1H-pyrazole in the development of novel JAK2 inhibitors. The researchers utilized this compound as a key building block to synthesize a series of pyrazole derivatives, which exhibited potent inhibitory activity against JAK2 kinase, a target implicated in myeloproliferative disorders. The study reported IC50 values in the nanomolar range, underscoring the compound's utility in kinase inhibitor design.

In addition to its applications in kinase inhibition, recent research has also investigated the compound's potential in anti-inflammatory drug development. A study in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that derivatives of 4-(Bromomethyl)-3-methyl-1-(3-methylphenyl)-1H-pyrazole could modulate the NF-κB signaling pathway, reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its promise as a scaffold for developing new anti-inflammatory agents.

From a synthetic chemistry perspective, advancements in the efficient preparation of 4-(Bromomethyl)-3-methyl-1-(3-methylphenyl)-1H-pyrazole have been reported. A 2024 paper in Organic Process Research & Development described an optimized synthetic route that improves yield and reduces byproducts, making it more suitable for large-scale production. This development is particularly relevant for pharmaceutical companies looking to incorporate this intermediate into their drug discovery pipelines.

Despite these promising developments, challenges remain in the broader application of 4-(Bromomethyl)-3-methyl-1-(3-methylphenyl)-1H-pyrazole. Issues such as selectivity in kinase inhibition and potential off-target effects need to be addressed in future studies. Nevertheless, the compound's versatility and the recent breakthroughs in its applications position it as a valuable tool in medicinal chemistry and drug discovery.